Cas no 1781484-47-6 (tert-butyl N-(3-amino-2-cyclopentyl-2-methylpropyl)carbamate)

• Product Name: tert-butyl N-(3-amino-2-cyclopentyl-2-methylpropyl)carbamate
• CAS No: 1781484-47-6
• MF: C₁₄H₂₈N₂O₂
• MW: 256.384324073792
• CID: 6595934
• PubChem ID: 84729353
• Update Time: 2025-06-08

tert-butyl N-(3-amino-2-cyclopentyl-2-methylpropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-amino-2-cyclopentyl-2-methylpropyl)carbamate
• EN300-1877539
• 1781484-47-6

• Inchi： 1S/C14H28N2O2/c1-13(2,3)18-12(17)16-10-14(4,9-15)11-7-5-6-8-11/h11H,5-10,15H2,1-4H3,(H,16,17)
• InChI Key： YNKQROVFYMBBBD-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NCC(C)(CN)C1CCCC1)=O

Computed Properties

• Exact Mass: 256.215078140g/mol
• Monoisotopic Mass: 256.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-(3-amino-2-cyclopentyl-2-methylpropyl)carbamate

Introduction to Tert-butyl N-(3-amino-2-cyclopentyl-2-methylpropyl)carbamate (CAS No. 1781484-47-6)

Tert-butyl N-(3-amino-2-cyclopentyl-2-methylpropyl)carbamate, identified by its Chemical Abstracts Service (CAS) number 1781484-47-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This carbamate derivative exhibits a unique structural framework that combines a tert-butyl group with a cyclopentyl and an isobutyl moiety, making it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The structural composition of Tert-butyl N-(3-amino-2-cyclopentyl-2-methylpropyl)carbamate suggests potential applications in the development of novel therapeutic agents. The presence of both aromatic and aliphatic components in its molecular structure allows for diverse interactions with biological targets, which is a critical factor in designing effective pharmacological compounds. The tert-butyl group, in particular, contributes to the compound's stability and lipophilicity, enhancing its solubility in organic solvents and facilitating its absorption through biological membranes.

In recent years, there has been growing interest in carbamate-based compounds due to their versatile reactivity and biological activity. Carbamates are known to serve as intermediates in the synthesis of various pharmaceuticals, including herbicides, fungicides, and therapeutic agents. The specific arrangement of functional groups in Tert-butyl N-(3-amino-2-cyclopentyl-2-methylpropyl)carbamate positions it as a valuable building block for constructing more complex molecules with tailored properties.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Enzymes are integral to numerous biological processes, and their inhibition or activation can lead to therapeutic effects. The structural features of Tert-butyl N-(3-amino-2-cyclopentyl-2-methylpropyl)carbamate make it a candidate for designing inhibitors that target specific enzymatic pathways. For instance, its ability to interact with hydrophobic pockets in enzymes could be exploited to develop drugs that selectively inhibit pathogenic enzymes while sparing healthy ones.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of small molecules like Tert-butyl N-(3-amino-2-cyclopentyl-2-methylpropyl)carbamate with high accuracy. These computational tools have been instrumental in identifying promising candidates for further experimental validation. By integrating experimental data with computational models, scientists can accelerate the drug discovery process and reduce the time required to bring new therapeutics to market.

The synthesis of Tert-butyl N-(3-amino-2-cyclopentyl-2-methylpropyl)carbamate presents an interesting challenge due to the complexity of its structural framework. Traditional synthetic routes may involve multi-step processes that require careful optimization to ensure high yields and purity. However, recent developments in synthetic methodologies have introduced more efficient strategies for constructing carbamate derivatives. These innovations include transition-metal-catalyzed reactions, which can streamline the synthesis while maintaining high selectivity.

Another area of interest is the pharmacokinetic behavior of Tert-butyl N-(3-amino-2-cyclopentyl-2-methylpropyl)carbamate. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical efficacy and safety profile. Preclinical studies have begun to explore these aspects, providing valuable insights into the compound's potential as a drug candidate. For instance, preliminary data suggest that it exhibits moderate oral bioavailability and rapid clearance from the bloodstream, which are desirable characteristics for many therapeutic agents.

The potential applications of Tert-butyl N-(3-amino-2-cyclopentyl-2-methylpropyl)carbamate extend beyond traditional pharmaceuticals. Its unique structural features also make it attractive for use in agrochemicals, where it could serve as a precursor for developing novel pesticides or herbicides. The ability to fine-tune its properties through structural modifications opens up numerous possibilities for tailoring its behavior to specific applications.

In conclusion, Tert-butyl N-(3-amino-2-cyclopentyl-2-methylpropyl)carbamate (CAS No. 1781484-47-6) represents a promising compound with diverse potential applications in pharmaceuticals and agrochemicals. Its structural complexity and functional versatility make it an attractive candidate for further research and development. As our understanding of its properties grows, so too will its potential to contribute to advancements in medicine and agriculture.